Cas no 51347-93-4 (2-Chloro-3-hydrazinylquinoxaline)

2-Chloro-3-hydrazinylquinoxaline is a versatile heterocyclic compound featuring a quinoxaline core substituted with chloro and hydrazinyl functional groups. Its reactive hydrazinyl moiety enables applications in the synthesis of fused heterocycles, pharmaceuticals, and agrochemical intermediates. The chloro group further enhances its utility as a precursor for nucleophilic substitution reactions, facilitating structural diversification. This compound is particularly valuable in medicinal chemistry for designing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. High purity grades ensure reproducibility in synthetic workflows.

2-Chloro-3-hydrazinylquinoxaline structure

51347-93-4 structure

Product Name:2-Chloro-3-hydrazinylquinoxaline

CAS No:51347-93-4

MF:C₈H₇ClN₄

MW:194.620979547501

MDL:MFCD00168367

CID:362495

PubChem ID:3658820

Update Time:2025-05-28

2-Chloro-3-hydrazinylquinoxaline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-hydrazinylquinoxaline
- (3-Chloro-quinoxalin-2-yl)-hydrazine
- (3-chloroquinoxalin-2-yl)hydrazine
- 2(1H)-Quinoxalinone, 3-chloro-, hydrazone
- 2-chloro-3-hydrazinoquinoxaline
- 2-chloro-3-hydrazino-quinoxaline
- 2-hydrazino-3-chloroquinoxaline
- 3-chloro-2-hydrazinoquinoxaline
- 3-chloroquinoxaline-2-ylhydrazine
- AC1MU1BM
- AmbscL03
- CTK1G4925
- HERMANN9
- SBB079235
- AKOS010143358
- MFCD00168367
- 51347-93-4
- 3-chloro-2-hydrazono-1,2-dihydroquinoxaline
- F73691
- CS-0270399
- 10.14272/RODNZCIFRICALV-UHFFFAOYSA-N.2
- BCA34793
- EN300-110800
- 1-(2-Chloroquinoxalin-3-yl)hydrazine
- doi:10.14272/RODNZCIFRICALV-UHFFFAOYSA-N.2
- SCHEMBL462643
- DTXSID50394749
- RODNZCIFRICALV-UHFFFAOYSA-N
- DB-330044
- STL573315
- MDL： MFCD00168367
- Inchi： 1S/C8H7ClN4/c9-7-8(13-10)12-6-4-2-1-3-5(6)11-7/h1-4H,10H2,(H,12,13)
- InChI Key： RODNZCIFRICALV-UHFFFAOYSA-N
- SMILES： ClC1=C(NN)N=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 194.03611
Monoisotopic Mass: 194.0359239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 63.8Å²

Experimental Properties

PSA: 62.77

2-Chloro-3-hydrazinylquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A250001467-1g	2-Chloro-3-hydrazinylquinoxaline	51347-93-4	95%	1g	$400.00	2023-09-01
Chemenu	CM141821-5g	(3-Chloro-quinoxalin-2-yl)-hydrazine	51347-93-4	95%	5g	$777	2021-08-05
Chemenu	CM141821-250mg	(3-Chloro-quinoxalin-2-yl)-hydrazine	51347-93-4	95%	250mg	$***	2023-05-30
Chemenu	CM141821-1g	(3-Chloro-quinoxalin-2-yl)-hydrazine	51347-93-4	95%	1g	$***	2023-05-30
abcr	AB302452-500 mg	(3-Chloro-quinoxalin-2-yl)-hydrazine; 95%	51347-93-4		500 mg	€252.10	2023-07-20
abcr	AB302452-1 g	(3-Chloro-quinoxalin-2-yl)-hydrazine; 95%	51347-93-4		1 g	€362.50	2023-07-20
eNovation Chemicals LLC	Y1223506-1g	2-Chloro-3-hydrazinylquinoxaline	51347-93-4	95%	1g	$300	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341069-1g	3-Chloro-2-hydrazono-1,2-dihydroquinoxaline	51347-93-4	98+%	1g	￥3204.00	2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341069-5g	3-Chloro-2-hydrazono-1,2-dihydroquinoxaline	51347-93-4	98+%	5g	￥10260.00	2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1341069-10g	3-Chloro-2-hydrazono-1,2-dihydroquinoxaline	51347-93-4	98+%	10g	￥12320.00	2024-05-10